Cas no 603122-86-7 (Benzoic acid, 4-borono-3-methoxy-, 1-ethyl ester)

• Product Name: Benzoic acid, 4-borono-3-methoxy-, 1-ethyl ester
• CAS No: 603122-86-7
• MF: C₁₀H₁₃BO₅
• MW: 224.018223524094
• MDL: MFCD22056738
• CID: 4059940
• PubChem ID: 22171331
• Update Time: 2025-04-22

Benzoic acid, 4-borono-3-methoxy-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-borono-3-methoxy-, 1-ethyl ester
• SCHEMBL3190046
• AKOS027257548
• 603122-86-7
• (4-Ethoxycarbonyl-2-methoxyphenyl)boronic acid
• (4-(Ethoxycarbonyl)-2-methoxyphenyl)boronic acid
• 4-ethoxycarbonyl-2-methoxyphenylboronic acid
• BGZDEQUZDOOMMD-UHFFFAOYSA-N
• [4-(ethoxycarbonyl)-2-methoxyphenyl]boronic acid
• MFCD22056738
• DB-087536
• D71474
• CS-0190004
• (4-(Ethoxycarbonyl)-2-methoxyphenyl)boronicacid

• MDL： MFCD22056738
• Inchi： 1S/C10H13BO5/c1-3-16-10(12)7-4-5-8(11(13)14)9(6-7)15-2/h4-6,13-14H,3H2,1-2H3
• InChI Key： BGZDEQUZDOOMMD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)OCC)C=CC=1B(O)O

Computed Properties

• Exact Mass: 224.0856037Da
• Monoisotopic Mass: 224.0856037Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives